Cas no 1261849-97-1 (4-Amino-3-iodobenzyl chloride)

• Product Name: 4-Amino-3-iodobenzyl chloride
• CAS No: 1261849-97-1
• MF: C₇H₇ClIN
• MW: 267.494652986526
• CID: 4793932
• Update Time: 2025-05-19

4-Amino-3-iodobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-iodobenzyl chloride

• Inchi： 1S/C7H7ClIN/c8-4-5-1-2-7(10)6(9)3-5/h1-3H,4,10H2
• InChI Key： LPUYWDOWIXEGEV-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(CCl)=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.3
• Topological Polar Surface Area: 26

Additional information on 4-Amino-3-iodobenzyl chloride

Recent Advances in the Application of 4-Amino-3-iodobenzyl chloride (CAS: 1261849-97-1) in Chemical Biology and Pharmaceutical Research

The compound 4-Amino-3-iodobenzyl chloride (CAS: 1261849-97-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest developments involving this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have highlighted the role of 4-Amino-3-iodobenzyl chloride in the development of novel radiopharmaceuticals and targeted therapies. The presence of both an amino group and an iodine atom in its structure makes it a valuable precursor for radiolabeling and conjugation with biomolecules. For instance, researchers have successfully utilized this compound in the synthesis of iodine-125-labeled probes for imaging and diagnostic purposes, leveraging its high reactivity and stability under physiological conditions.

In addition to its applications in radiopharmaceuticals, 4-Amino-3-iodobenzyl chloride has been employed in the design of small-molecule inhibitors targeting specific enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent kinase inhibitors, showcasing its potential in oncology drug discovery. The compound's ability to undergo selective functionalization further enhances its utility in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and purification of 4-Amino-3-iodobenzyl chloride to improve yield and scalability. Novel catalytic methods and green chemistry approaches have been explored to minimize byproduct formation and reduce environmental impact. These developments are critical for ensuring the compound's availability for large-scale pharmaceutical applications.

Looking ahead, the continued exploration of 4-Amino-3-iodobenzyl chloride in drug discovery and chemical biology holds promise for addressing unmet medical needs. Future research directions may include its incorporation into more complex drug conjugates and the investigation of its pharmacokinetic properties. As the field evolves, this compound is likely to remain a cornerstone in the development of innovative therapeutic agents.